molecular formula C11H11N3O3 B8321777 1-(2-methoxy-4-nitro-phenyl)-5-methyl-1H-imidazole

1-(2-methoxy-4-nitro-phenyl)-5-methyl-1H-imidazole

Cat. No.: B8321777
M. Wt: 233.22 g/mol
InChI Key: DWIBHYCFGMCKBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-methoxy-4-nitro-phenyl)-5-methyl-1H-imidazole is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11N3O3

Molecular Weight

233.22 g/mol

IUPAC Name

1-(2-methoxy-4-nitrophenyl)-5-methylimidazole

InChI

InChI=1S/C11H11N3O3/c1-8-6-12-7-13(8)10-4-3-9(14(15)16)5-11(10)17-2/h3-7H,1-2H3

InChI Key

DWIBHYCFGMCKBM-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=CN1C2=C(C=C(C=C2)[N+](=O)[O-])OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-methyl imidazole (500 mg, 6 mmol), 2-fluoro-5-nitro anisole (1.02 g, 5.9 mmol) and potassium carbonate (1.68 g, 12 mmol) in DMF (15 mL) was heated overnight at 85° C. in a sealed tube. The reaction mixture was cooled, transferred into a round bottom flask using ethyl acetate and concentrated under high vacuum to 5 mL volume. The residue was suspended in water and extracted with dichloromethane (3×25 mL). The organic extracts were combined, washed with brine, dried over anhydrous MgSO4, filtered and concentrated to give an orange solid. The solid was dissolved in dichloromethane (10 mL) and diluted with hexane until the solution became slightly turbid. The turbid solution was left at room temperature. The separated orange solid was filtered, washed with hexane to give 1-(2-methoxy-4-nitro-phenyl)-4-methyl-1H-imidazole and 1-(2-methoxy-4-nitro-phenyl)-5-methyl-1H-imidazole (577 mg, 43%).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
1.02 g
Type
reactant
Reaction Step One
Quantity
1.68 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three

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